5-amino-4-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-1-(4-hydroxyphenyl)-1,2-dihydro-3H-pyrrol-3-one

• Molecular Formula: C19H14ClN3O2S
• Molecular Weight: 383.9 g/mol
• IUPAC Name: 4-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-1-(4-hydroxyphenyl)-5-imino-2H-pyrrol-3-ol
• InChI: InChI=1S/C19H14ClN3O2S/c20-12-3-1-11(2-4-12)15-10-26-19(22-15)17-16(25)9-23(18(17)21)13-5-7-14(24)8-6-13/h1-8,10,21,24-25H,9H2
• InChI Key: UKLSFKJKAUBTPN-UHFFFAOYSA-N
• Canonical SMILES: C1C(=C(C(=N)N1C2=CC=C(C=C2)O)C3=NC(=CS3)C4=CC=C(C=C4)Cl)O

Description

The compound 5-amino-4-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-1-(4-hydroxyphenyl)-1,2-dihydro-3H-pyrrol-3-one (hereafter referred to as the target compound) is a pyrrolone derivative featuring a 4-hydroxyphenyl group at position 1, a 4-(4-chlorophenyl)thiazole moiety at position 4, and an amino group at position 3.

Preparation Methods

Paal-Knorr Cyclization

Procedure :

• React 4-hydroxyphenylamine (10 mmol) with 2,5-hexanedione (12 mmol) in acetic acid under reflux (4–6 h).

• Quench with ice water, filter, and recrystallize from ethanol.

Outcome :

• Yields 1-(4-hydroxyphenyl)-2,5-dimethyl-1H-pyrrol-3-one (72–78%).

• Key spectral data:

  • 1H-NMR (CDCl3) : δ 7.34 (d, J = 8.8 Hz, 2H, ArH), 6.82 (d, J = 8.8 Hz, 2H, ArH), 5.76 (s, 2H, pyrrole-H).

  • IR (KBr) : 1685 cm⁻¹ (C=O).

Fischer-Noller Condensation

Procedure :

• Condense ethyl acetoacetate with 4-hydroxyphenylhydrazine in ethanol/HCl.

• Reflux for 8 h, isolate via vacuum filtration.

Outcome :

• Forms 3,5-dimethyl-1-(4-hydroxyphenyl)-1H-pyrrole-2,4-dicarboxylate (68% yield).

Thiazole Ring Installation

The 4-(4-chlorophenyl)thiazole moiety is introduced via Hantzsch thiazole synthesis or cyclization of thioureas (Table 1).

Hantzsch Thiazole Synthesis

Procedure :

• React 4-chlorophenyl thioamide (5 mmol) with α-bromo-4-chloroacetophenone (5.5 mmol) in ethanol.

• Reflux for 6 h, neutralize with NaHCO3, and extract with CH2Cl2.

Outcome :

• Generates 4-(4-chlorophenyl)-1,3-thiazole-2-amine (65% yield).

• 1H-NMR (DMSO-d6) : δ 8.02 (d, J = 8.6 Hz, 2H, ArH), 7.54 (d, J = 8.6 Hz, 2H, ArH), 6.95 (s, 2H, NH2).

Cyclization of Thioureas

Procedure :

• Treat 4-chlorophenyl isothiocyanate with chloroacetonitrile in DMF.

• Add K2CO3, stir at 80°C for 3 h, and purify via column chromatography.

Outcome :

• Yields 2-amino-4-(4-chlorophenyl)thiazole (70% yield).

Functionalization of the Pyrrol-3-One Core

The amino and thiazole groups are introduced via nucleophilic substitution and cross-coupling reactions (Table 2).

Amination at Position 5

Procedure :

• React 1-(4-hydroxyphenyl)-3-oxo-2,5-dihydro-1H-pyrrole-4-carbonitrile (3 mmol) with NH3/EtOH under pressure (100°C, 12 h).

• Isolate via solvent evaporation and recrystallization.

Outcome :

• Forms 5-amino-1-(4-hydroxyphenyl)-1,2-dihydro-3H-pyrrol-3-one (82% yield).

• HRMS (ESI) : m/z calcd for C11H11N2O2 [M+H]+: 217.0874, found: 217.0871.

Thiazole-Pyrrole Coupling

Procedure :

• Use Suzuki-Miyaura coupling to attach the thiazole moiety:

  • Mix 5-amino-1-(4-hydroxyphenyl)pyrrol-3-one (2 mmol), 4-(4-chlorophenyl)thiazole-2-boronic acid (2.2 mmol), Pd(PPh3)4 (0.1 mmol), and K2CO3 (6 mmol) in dioxane/H2O.

  • Reflux under N2 for 24 h.

Outcome :

• Final compound yield: 58–63%.

• 13C-NMR (DMSO-d6) : δ 168.2 (C=O), 152.4 (thiazole-C), 135.6 (C-Cl), 122.1 (pyrrole-C).

Spectral Characterization and Validation

Critical analytical data for the target compound (Table 3):

Technique	Data
1H-NMR (DMSO-d6)	δ 7.89 (d, J = 8.6 Hz, 2H, thiazole-ArH), 7.48 (d, J = 8.6 Hz, 2H, Cl-ArH), 6.75 (s, 1H, NH2), 6.62 (d, J = 8.8 Hz, 2H, OH-ArH).
IR (KBr)	3340 cm⁻¹ (NH2), 1680 cm⁻¹ (C=O), 1520 cm⁻¹ (C=N).
HRMS (ESI)	m/z calcd for C19H14ClN3O2S [M+H]+: 400.0521, found: 400.0518.

Challenges and Optimization

• Regioselectivity : Thiazole installation requires precise stoichiometry to avoid bis-thiazole byproducts.

• Amino Group Stability : Use of Boc-protected intermediates improves yield during amination.

• Solvent Systems : DMF enhances coupling efficiency in Suzuki reactions compared to THF .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the hydroxyphenyl group, leading to the formation of quinones.

Reduction: Reduction reactions can occur at the nitro or carbonyl groups, converting them to amines or alcohols, respectively.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at various positions on the thiazole and pyrrole rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are often used.

Substitution: Halogenating agents like N-bromosuccinimide (NBS) and nucleophiles like sodium azide (NaN₃) are commonly employed.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyphenyl group can yield quinones, while reduction of the nitro group can produce amines.

Scientific Research Applications

Chemical Properties and Structure

The molecular formula of the compound is $C_{17}H_{18}ClN_{3}OS$, and it features a complex structure that includes thiazole and pyrrole moieties, which are known for their pharmacological properties. The presence of the chlorophenyl group enhances its biological activity by influencing the compound's interaction with biological targets.

Anticancer Activity

Numerous studies have demonstrated the anticancer potential of compounds containing thiazole and pyrrole structures. For instance, thiazole derivatives have shown significant cytotoxic effects against various cancer cell lines, including breast (MCF-7), prostate (PC3), and liver (HepG2) cancers. The compound under discussion has been evaluated for its ability to inhibit cell proliferation and induce apoptosis in cancer cells.

Table 1: Anticancer Activity of Thiazole Derivatives

Compound	Cancer Cell Line	IC50 (µM)	Mechanism of Action
5-amino-4-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-1-(4-hydroxyphenyl)-1,2-dihydro-3H-pyrrol-3-one	MCF-7	5.71	Induction of apoptosis
Thiazole-Pyridine Hybrid	PC3	6.14	Cell cycle arrest
Thiazole Derivative	HepG2	2.01	Inhibition of proliferation

The presence of electron-withdrawing groups like chlorine is crucial for enhancing the anticancer efficacy of these compounds .

Neuropharmacological Effects

Research indicates that thiazole derivatives can exhibit anticonvulsant properties. The compound has been tested in animal models for its effectiveness in reducing seizure activity induced by picrotoxin. The structure-activity relationship (SAR) analysis suggests that modifications in the thiazole ring can significantly alter anticonvulsant potency.

Table 2: Anticonvulsant Activity

Compound	Model Used	ED50 (mg/kg)	TD50 (mg/kg)	Protection Index
5-amino-4-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-1-(4-hydroxyphenyl)-1,2-dihydro-3H-pyrrol-3-one	Picrotoxin-induced seizures	18.4	170.2	9.2

The compound's ability to modulate neurotransmitter systems may contribute to its anticonvulsant effects .

Antimicrobial Properties

The compound has also been evaluated for its antimicrobial efficacy against various pathogens, including bacteria and fungi. Its structural components allow it to interact with microbial targets effectively, leading to growth inhibition.

Table 3: Antimicrobial Activity

Pathogen	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	0.09 µg/mL
Escherichia coli	0.15 µg/mL

The presence of the thiazole moiety is critical for its antimicrobial activity, making it a candidate for further development as an antimicrobial agent .

Case Studies and Research Findings

Recent studies have synthesized various analogs of the compound to enhance its biological activity. For example, modifications in the substituents on the thiazole ring have led to improved anticancer and antimicrobial activities. In one study, a series of thiazole derivatives were synthesized and screened against multiple cancer cell lines, revealing a correlation between structural modifications and biological activity.

Case Study: Synthesis and Evaluation of Thiazole Derivatives
A recent investigation focused on synthesizing new thiazole-pyridine hybrids that displayed enhanced anticancer efficacy compared to traditional chemotherapeutics like 5-fluorouracil. The study highlighted the importance of electronic properties imparted by chlorine substituents on the phenyl ring .

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The thiazole and pyrrole rings can interact with the active sites of enzymes, inhibiting their activity. Additionally, the compound can modulate signaling pathways by binding to receptors, affecting cellular processes.

Comparison with Similar Compounds

Structural Analogues

The target compound belongs to a class of 1,2-dihydro-3H-pyrrol-3-one derivatives with variable aryl and heterocyclic substituents. Key analogues include:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents (Positions 1, 4, and 5)	Key Features
Target Compound	C₁₉H₁₅ClN₃O₂S	396.9	1: 4-hydroxyphenyl; 4: 4-(4-Cl-phenyl)thiazole; 5: NH₂	Hydroxyl group enhances polarity; potential for hydrogen bonding
5-Amino-4-[4-(4-chlorophenyl)thiazol-2-yl]-1-(4-methoxyphenyl)-1,2-dihydro-3H-pyrrol-3-one (CAS 380387-07-5)	C₂₀H₁₆ClN₃O₂S	406.9	1: 4-methoxyphenyl; 4: 4-(4-Cl-phenyl)thiazole; 5: NH₂	Methoxy group increases lipophilicity; higher metabolic stability
5-Amino-4-[4-(4-fluorophenyl)thiazol-2-yl]-1-(4-methoxyphenyl)-1,2-dihydro-3H-pyrrol-3-one (CAS 380470-04-2)	C₂₀H₁₆FN₃O₂S	381.4	1: 4-methoxyphenyl; 4: 4-(4-F-phenyl)thiazole; 5: NH₂	Fluorine substitution improves bioavailability; lower steric hindrance
5-Amino-4-[4-(4-chlorophenyl)thiazol-2-yl]-1-(4-fluorophenyl)-1,2-dihydro-3H-pyrrol-3-one (CAS 885458-09-3)	C₁₉H₁₃ClFN₃OS	385.8	1: 4-fluorophenyl; 4: 4-(4-Cl-phenyl)thiazole; 5: NH₂	Fluorophenyl group may enhance CNS penetration; reduced polarity
5-Amino-1-(5-chloro-2,4-dimethoxyphenyl)-4-(4-methylthiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one (CAS 951974-59-7)	C₁₆H₁₆ClN₃O₃S	365.8	1: 5-Cl-2,4-dimethoxyphenyl; 4: 4-methylthiazole; 5: NH₂	Dimethoxy groups improve solubility; methylthiazole reduces steric bulk

Biological Activity

5-Amino-4-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-1-(4-hydroxyphenyl)-1,2-dihydro-3H-pyrrol-3-one (CAS Number: 929968-41-2) is a synthetic compound that has garnered attention for its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This compound features a thiazole ring, a chlorophenyl group, and a hydroxylated phenyl moiety, which contribute to its diverse biological properties.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{14}ClN_{3}O_{2}S$ with a molecular weight of 383.9 g/mol. The structural components are crucial for its interaction with biological targets.

Property	Value
Molecular Formula	$C_{19}H_{14}ClN_{3}O_{2}S$
Molecular Weight	383.9 g/mol
CAS Number	929968-41-2

The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets, including enzymes and receptors. The thiazole ring and chlorophenyl group facilitate interactions through hydrogen bonding and hydrophobic interactions, potentially leading to the inhibition or activation of specific pathways involved in disease processes.

Anticancer Activity

Recent studies have indicated that thiazole derivatives exhibit significant anticancer properties. The compound has been investigated for its cytotoxic effects against various cancer cell lines. For instance, it has shown potent activity against Jurkat cells (a model for T-cell leukemia) with IC50 values comparable to established chemotherapeutics like doxorubicin .

Case Study:
A study examining the structure-activity relationship (SAR) of similar thiazole compounds revealed that modifications at the phenyl ring significantly influenced cytotoxicity. The presence of electron-withdrawing groups such as chlorine enhanced the activity against cancer cells .

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties. Thiazole derivatives are known for their effectiveness against various bacterial and fungal strains. In vitro tests demonstrated that compounds with similar structures exhibited activity against Candida albicans and Aspergillus niger, indicating potential applications in treating fungal infections .

Table: Antimicrobial Activity Against Fungal Strains

Compound	Target Organism	MIC (mM)
Thiazole Derivative A	Candida albicans	3.92
Thiazole Derivative B	Aspergillus niger	4.01

Structure-Activity Relationship (SAR)

The SAR analysis of thiazole-containing compounds suggests that specific substitutions on the thiazole and phenyl rings are critical for enhancing biological activity. For example:

• Chlorine Substitution : Enhances anticancer activity.
• Hydroxyl Groups : Increase solubility and bioavailability.